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Compound of Interest

Compound Name: Enazadrem

Cat. No.: B025868

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the dissolution and application of
Enazadrem, a putative selective inhibitor of Fibroblast Growth Factor Receptor 4 (FGFR4), in
cell culture experiments. The information is tailored for researchers in oncology and drug
development investigating FGFR4 signaling pathways, particularly in the context of
hepatocellular carcinoma (HCC).

Introduction to Enazadrem

Enazadrem, with the chemical name 4,6-dimethyl-2-((6-phenylhexyl)amino)-5-pyrimidinol,
belongs to the class of 2-amino-4,6-dimethylpyrimidin-5-ol derivatives. Compounds within this
class have been identified as selective inhibitors of FGFR4. The FGFR4 signaling pathway is a
crucial mediator of cell proliferation, survival, and migration, and its aberrant activation, often
driven by its ligand FGF19, is implicated in the pathogenesis of various cancers, most notably
hepatocellular carcinoma. Enazadrem's potential as a selective FGFR4 inhibitor makes it a
valuable tool for studying the biological roles of this receptor and for preclinical evaluation as a
targeted therapeutic agent.

Data Presentation: Properties and Recommended
Concentrations
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A summary of Enazadrem's chemical properties and recommended starting concentrations for
in vitro experiments is provided below. These concentrations are derived from typical working
ranges of other selective FGFR4 inhibitors, such as BLU-9931.

Property Value

] 4,6-dimethyl-2-((6-phenylhexyl)amino)-5-
Chemical Name

pyrimidinol
Molecular Formula C1sH2s5Ns0
Molecular Weight 299.41 g/mol
Primary Target Fibroblast Growth Factor Receptor 4 (FGFR4)
Recommended Solvent Dimethyl sulfoxide (DMSO)
Typical Stock Concentration 10 mM in 100% DMSO
Typical Working Concentration 10 nM - 10 uM
Final DMSO Concentration in Media < 0.5%

Experimental Protocols
Preparation of Enazadrem Stock Solution (10 mM)

Materials:

 Enazadrem powder

o Dimethyl sulfoxide (DMSOQ), cell culture grade, sterile
 Sterile microcentrifuge tubes or vials

Protocol:

o Calculate the mass of Enazadrem required to prepare the desired volume of a 10 mM stock
solution using the following formula: Mass (mg) = 10 mmol/L * Volume (L) * 299.41 g/mol

© 2025 BenchChem. All rights reserved. 2/6 Tech Support


https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/product/b025868?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b025868?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

» Aseptically weigh the calculated amount of Enazadrem powder in a sterile microcentrifuge
tube.

e Add the appropriate volume of sterile DMSO to the tube.

» Vortex thoroughly until the Enazadrem is completely dissolved. Gentle warming in a 37°C
water bath can be used to aid dissolution if necessary.

 Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw
cycles.

o Store the aliquots at -20°C for short-term storage (up to 3 months) or -80°C for long-term
storage.

Preparation of Working Solutions and Treatment of Cells

Materials:

10 mM Enazadrem stock solution in DMSO

Complete cell culture medium appropriate for the cell line being used

Sterile microcentrifuge tubes

Cell culture plates with seeded cells

Protocol:

e Thaw an aliquot of the 10 mM Enazadrem stock solution at room temperature.

o Perform serial dilutions of the stock solution in complete cell culture medium to achieve the
desired final concentrations. Important: To avoid precipitation, it is recommended to perform
a stepwise dilution. For example, first dilute the 10 mM stock to 1 mM in medium, then
further dilute to the final working concentrations.

e Ensure the final concentration of DMSO in the cell culture medium does not exceed 0.5% to
minimize solvent-induced cytotoxicity. A vehicle control (medium with the same final
concentration of DMSO) should be included in all experiments.
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* Remove the existing medium from the cultured cells.

e Add the freshly prepared medium containing the desired concentration of Enazadrem (or
vehicle control) to the cells.

 Incubate the cells for the desired experimental duration under standard cell culture
conditions (e.g., 37°C, 5% COz2).

Mandatory Visualizations
Experimental Workflow for Enazadrem Dissolution and
Application
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Caption: Workflow for preparing and applying Enazadrem in cell culture.

FGFR4 Signaling Pathway in Hepatocellular Carcinoma
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FGFR4 Signaling Pathway in Hepatocellular Carcinoma
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Caption: Enazadrem inhibits the FGFR4 signaling cascade in HCC.
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 To cite this document: BenchChem. [Application Notes and Protocols for Utilizing Enazadrem
in Cell Culture Experiments]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b025868#how-to-dissolve-enazadrem-for-cell-culture-
experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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